Cas no 42599-26-8 (1-methylpyrrolidine-2,3-dione)

• Product Name: 1-methylpyrrolidine-2,3-dione
• CAS No: 42599-26-8
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD11868754
• CID: 1112394
• PubChem ID: 12211348
• Update Time: 2025-04-20

1-methylpyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,3-Pyrrolidinedione
• 1-methyl-3-oxo-2-pyrrolidone
• 1-methylpyrrolidine-2,3-dione
• CS-0139148
• MFCD11868754
• EN300-159921
• BS-12918
• 42599-26-8
• 2,3-Pyrrolidinedione, 1-methyl-
• AKOS010810846
• 1-methyl-pyrrolidine-2,3-dione
• C77472
• SCHEMBL1339261
• N-methylpyrroliddione
• DHFODCCTNFXCCQ-UHFFFAOYSA-N
• DS-016298
• F8881-1513

• MDL： MFCD11868754
• Inchi： 1S/C5H7NO2/c1-6-3-2-4(7)5(6)8/h2-3H2,1H3
• InChI Key： DHFODCCTNFXCCQ-UHFFFAOYSA-N
• SMILES： O=C1C(N(C)CC1)=O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines